Cas no 1261586-04-2 (Ethyl 2-(bromomethyl)-3-cyanobenzoate)

• Product Name: Ethyl 2-(bromomethyl)-3-cyanobenzoate
• CAS No: 1261586-04-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4948785
• Update Time: 2025-06-10

Ethyl 2-(bromomethyl)-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-cyanobenzoate

• Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)9-5-3-4-8(7-13)10(9)6-12/h3-5H,2,6H2,1H3
• InChI Key： ZWVCLLGZZNKFID-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-(bromomethyl)-3-cyanobenzoate

Comprehensive Overview of Ethyl 2-(bromomethyl)-3-cyanobenzoate (CAS No. 1261586-04-2)

Ethyl 2-(bromomethyl)-3-cyanobenzoate (CAS No. 1261586-04-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromomethyl group and a cyano substituent, makes it a versatile building block for constructing complex heterocycles and functionalized aromatic systems. This compound has garnered significant attention in recent years due to its role in the development of novel bioactive molecules and its applications in cutting-edge chemical transformations.

The growing demand for Ethyl 2-(bromomethyl)-3-cyanobenzoate reflects broader trends in fine chemical industries, where researchers increasingly seek high-purity synthetic intermediates with precise functional group compatibility. As sustainability becomes a key focus, this compound's potential in green chemistry applications has been explored, particularly in atom-economical reactions and catalytic processes. Many researchers are investigating how its bromomethyl group can participate in efficient cross-coupling reactions while minimizing waste generation.

From a structural perspective, the 2-(bromomethyl)-3-cyanobenzoate moiety offers unique reactivity patterns that have become valuable in medicinal chemistry. The cyano group at the 3-position serves as both an electron-withdrawing group and a potential transformation site, while the ethyl ester provides synthetic flexibility. This combination of features makes CAS No. 1261586-04-2 particularly useful for constructing multi-functionalized aromatic systems, which are crucial in developing new generations of pharmaceutical compounds.

Recent advancements in organobromine chemistry have further highlighted the importance of compounds like Ethyl 2-(bromomethyl)-3-cyanobenzoate. The bromine atom's ability to participate in various carbon-carbon bond forming reactions under mild conditions aligns well with modern synthetic strategies that emphasize efficiency and selectivity. Many research groups are now exploring its use in palladium-catalyzed couplings, nucleophilic substitutions, and radical reactions, making it a subject of numerous recent publications.

The compound's stability profile and handling characteristics have been carefully studied to meet the needs of industrial and academic laboratories. Proper storage of 1261586-04-2 typically requires protection from moisture and light, with many suppliers offering the material in amber glass containers under inert atmosphere. These considerations reflect the compound's sensitivity to certain environmental factors while maintaining its synthetic utility across diverse reaction conditions.

Analytical characterization of Ethyl 2-(bromomethyl)-3-cyanobenzoate typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. The compound's distinct spectral signatures, particularly in 13C NMR due to the cyano carbon and ester carbonyl, provide clear identification markers that are valuable for quality control in synthetic applications.

Looking toward future applications, researchers are particularly interested in how CAS 1261586-04-2 might contribute to the development of functional materials and molecular electronics. Its aromatic core combined with multiple reactive sites makes it a candidate for constructing conjugated systems with tailored electronic properties. Several recent studies have explored its potential in creating organic semiconductors and photoactive materials, opening new avenues beyond its traditional uses in fine chemicals.

The synthesis and application of Ethyl 2-(bromomethyl)-3-cyanobenzoate continue to evolve with advancements in catalytic methodologies and flow chemistry techniques. Many process chemists are investigating continuous manufacturing approaches for derivatives of this compound, aiming to improve reaction efficiency and yield optimization. These developments align with the pharmaceutical industry's growing emphasis on process intensification and sustainable manufacturing practices.

For researchers working with 1261586-04-2, understanding its structure-activity relationships is crucial for designing effective synthetic routes. The spatial arrangement of its functional groups influences both its reactivity and the properties of resulting derivatives. This has led to numerous computational studies modeling the compound's molecular orbitals and reaction pathways, providing valuable insights for experimental chemists.

In the context of intellectual property, Ethyl 2-(bromomethyl)-3-cyanobenzoate has been featured in multiple patent applications related to drug discovery and material science. Its structural features frequently appear in claims covering novel compound classes with improved biological activity or material properties. This patent activity underscores the compound's ongoing relevance in innovation-driven sectors of the chemical industry.

As analytical techniques become more sophisticated, new applications for CAS 1261586-04-2 continue to emerge. Recent studies have explored its use as a chromatographic standard and mass spectrometry calibrant, taking advantage of its well-defined fragmentation patterns and UV absorption characteristics. These applications complement its traditional roles while demonstrating the compound's versatility across different scientific disciplines.

The commercial availability of Ethyl 2-(bromomethyl)-3-cyanobenzoate from multiple specialty chemical suppliers has facilitated its widespread adoption in research laboratories. Current market trends show increasing demand for custom synthetic services based on this intermediate, particularly for contract research organizations and academic collaborations. Suppliers typically offer the compound in various quantities with certificates of analysis that detail its physicochemical properties and purity specifications.

Environmental and safety considerations for handling 1261586-04-2 follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal use conditions, proper personal protective equipment and ventilation systems are recommended during handling. These precautions align with broader industry movements toward responsible chemical management and laboratory safety culture.

Future research directions for Ethyl 2-(bromomethyl)-3-cyanobenzoate are likely to focus on expanding its utility in cascade reactions and multi-component couplings. The compound's ability to participate in sequential transformations makes it attractive for constructing complex molecular architectures in fewer steps. Several research groups are currently investigating its behavior under photocatalytic conditions and in electrochemical syntheses, representing exciting frontiers in synthetic methodology development.